Cas no 51990-94-4 (4-amino-3-tert-butylbenzoic Acid)

4-amino-3-tert-butylbenzoic Acid structure
51990-94-4 structure
Product Name:4-amino-3-tert-butylbenzoic Acid
CAS No:51990-94-4
MF:C11H15NO2
MW:193.242303133011
MDL:MFCD28356857
CID:882203
PubChem ID:277949
Update Time:2025-10-05

4-amino-3-tert-butylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-3-tert-butylbenzoic Acid
    • 4-azanyl-3-tert-butyl-benzoic acid
    • AC1Q5U0F
    • AG-J-17569
    • AR-1G0677
    • CTK4J5227
    • NSC127023
    • NSC-127023
    • SCHEMBL20690543
    • G68062
    • A829030
    • 51990-94-4
    • DTXSID30298938
    • MFCD28356857
    • 4-Amino-3-(tert-butyl)benzoic acid
    • 4-Amino-3-(tert-butyl)benzoicacid
    • MDL: MFCD28356857
    • Inchi: 1S/C11H15NO2/c1-11(2,3)8-6-7(10(13)14)4-5-9(8)12/h4-6H,12H2,1-3H3,(H,13,14)
    • InChI Key: KHLPOCRRHPIABB-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=C(C=1)C(C)(C)C)N)=O

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
  • LogP: 2.84570

4-amino-3-tert-butylbenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y0996018-5g
4-amino-3-(tert-butyl)benzoic acid
51990-94-4 95%
5g
$1580 2024-08-02
1PlusChem
1P01ICHW-100mg
4-amino-3-tert-butylbenzoic acid
51990-94-4 97%
100mg
$128.00 2024-04-30
1PlusChem
1P01ICHW-250mg
4-amino-3-tert-butylbenzoic acid
51990-94-4 97%
250mg
$218.00 2024-04-30
1PlusChem
1P01ICHW-1g
4-amino-3-tert-butylbenzoic acid
51990-94-4 97%
1g
$590.00 2024-04-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1938291-100mg
4-Amino-3-(tert-butyl)benzoic acid
51990-94-4 98%
100mg
¥1119.00 2024-05-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1938291-250mg
4-Amino-3-(tert-butyl)benzoic acid
51990-94-4 98%
250mg
¥1901.00 2024-05-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1938291-1g
4-Amino-3-(tert-butyl)benzoic acid
51990-94-4 98%
1g
¥5145.00 2024-05-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1938291-5g
4-Amino-3-(tert-butyl)benzoic acid
51990-94-4 98%
5g
¥23495.00 2024-05-10
eNovation Chemicals LLC
Y0996018-5g
4-amino-3-(tert-butyl)benzoic acid
51990-94-4 95%
5g
$1980 2025-02-25
eNovation Chemicals LLC
Y0996018-5g
4-amino-3-(tert-butyl)benzoic acid
51990-94-4 95%
5g
$1980 2025-02-24
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD